Cas no 819080-12-1 (2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol
• CAS No: 819080-12-1
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6627568
• PubChem ID: 68242325
• Update Time: 2024-01-08

2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12323306
• 2,2,2-Trifluoro-1-(4-(hydroxymethyl)phenyl)ethanol
• 819080-12-1
• 1,4-Benzenedimethanol, α-(trifluoromethyl)-

• Inchi： 1S/C9H9F3O2/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-4,8,13-14H,5H2
• InChI Key： BKYFNHBGNQNVGF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(CO)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±42.0 °C(Predicted)
• pka: 11.87±0.10(Predicted)